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Compound of Interest

Compound Name: Y-27632 dihydrochloride

Cat. No.: B10761967

Essential Safety and Handling Guide for Y-27632
Dihydrochloride

This guide provides crucial safety protocols and operational procedures for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Y-27632 dihydrochloride. Adherence to these guidelines is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Y-27632 dihydrochloride is a potent and selective inhibitor of Rho-associated coiled-coil
forming protein serine/threonine kinase (ROCK).[1][2][3] It is classified as harmful if swallowed,
in contact with skin, or if inhaled.[4][5][6] Therefore, appropriate personal protective equipment
(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling Y-27632
dihydrochloride is provided below. This is based on safety data sheet recommendations to
minimize exposure.[3][7]
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Protection Type Equipment Specification and Purpose

Must be worn to protect
Eye Protection Safety glasses or goggles against dust particles and
splashes.[7]

Wear protective gloves. The
specific material and

Hand Protection Chemical-resistant gloves breakthrough time should be
confirmed with the glove

manufacturer.[5][7]

) A lab coat or protective suit
] Laboratory coat / Protective )
Body Protection should be worn to prevent skin

clothing
contact.[4][6]
Use in a well-ventilated area.
[6] If ventilation is inadequate
) ) ) or for handling large quantities,
Respiratory Protection Respirator

a NIOSH-approved respirator
is recommended to avoid
inhaling dust.[5][8]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, storage, and disposal of Y-27632
dihydrochloride.

Handling and Storage Protocol

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[7]

» Donning PPE: Put on all required PPE as detailed in the table above.
* Weighing and Solution Preparation:

o Handle the solid compound carefully to avoid generating dust.[6]
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o Y-27632 dihydrochloride is soluble in water (approx. 30 mg/ml) and DMSO (approx. 30
mg/ml).[9]

o When preparing stock solutions, add the solvent to the solid slowly to prevent splashing.
For long-term storage, stock solutions in PBS or water can be stored at -20°C for up to 12
months.[10]

e General Use: Avoid contact with skin, eyes, and clothing.[9] Do not eat, drink, or smoke in
the handling area.[3]

e After Handling: Wash hands and any exposed skin thoroughly with soap and water after
completing work.[4][7]

o Storage: Store the solid compound at -20°C, protected from light and with a desiccant for
long-term stability.[10][11][12] Keep the container tightly sealed.

Spill Management Protocol

o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, use dry clean-up procedures and avoid creating dust.[6] Do not
use air hoses for cleaning.[6] For liquid spills, absorb with an inert material (e.g., diatomite,
universal binders).[7]

o Collection: Carefully collect the spilled material into a clean, dry, and labeled container for
disposal.[6]

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

o Waste Collection: All waste materials, including empty containers, contaminated PPE, and
spilled substance, must be collected in a designated and properly labeled hazardous waste
container.
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» Disposal Route: Dispose of the chemical waste through an approved waste disposal plant.[3]
Do not allow the substance to enter drains or water systems.[5][7] Follow all local, state, and
federal regulations for chemical waste disposal.

Y-27632 Mechanism of Action: The Rho/ROCK
Signaling Pathway

Y-27632 dihydrochloride is a selective, ATP-competitive inhibitor of the ROCK1 and ROCK2
kinases.[1][2][13] These kinases are key downstream effectors of the small GTPase RhoA.[14]
[15] The Rho/ROCK pathway plays a critical role in regulating cellular functions such as
cytoskeletal organization, cell motility, and contraction.[15][16] Y-27632's inhibitory action on
this pathway leads to the disassembly of stress fibers and a reduction in cell contractility.[1][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinases -
PubMed [pubmed.nchbi.nlm.nih.gov]

2. stemcell.com [stemcell.com]

3.Y 27632 | CAS 146986-50-7 | ROCK kinase inhibitor | StressMarq Biosciences Inc.
[stressmarg.com]

. hextsds.com [nextsds.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
. file.medchemexpress.com [file.medchemexpress.com]

. gerpac.eu [gerpac.eu]

© 00 N o o b

. cdn.caymanchem.com [cdn.caymanchem.com]

10. cdn.stemcell.com [cdn.stemcell.com]

11. bdbiosciences.com [bdbiosciences.com]

12. merckmillipore.com [merckmillipore.com]

13. molecularbeacon.net [molecularbeacon.net]

14. creative-diagnostics.com [creative-diagnostics.com]
15. bocsci.com [bocsci.com]

16. Effect of the Rho-Kinase/ROCK Signaling Pathway on Cytoskeleton Components - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Y-27632
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761967#personal-protective-equipment-for-
handling-y-27632-dihydrochloride]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10761967?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10779382/
https://pubmed.ncbi.nlm.nih.gov/10779382/
https://www.stemcell.com/products/y-27632.html
https://www.stressmarq.com/products/small-molecules/inhibitor/y-27632-sih-486/
https://www.stressmarq.com/products/small-molecules/inhibitor/y-27632-sih-486/
https://nextsds.com/sds/en/281331501272696/y-27632-dihydrochloride
https://cdn.caymanchem.com/cdn/msds/10005583m.pdf
https://store.apolloscientific.co.uk/storage/msds/BISN0135_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-10583/Y-27632-dihydrochloride-SDS-MedChemExpress.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://cdn.caymanchem.com/cdn/insert/10005583.pdf
https://cdn.stemcell.com/media/files/pis/10000002341-PIS_04.pdf
https://www.bdbiosciences.com/content/bdb/paths/generate-tds-document.cn.562822.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BE-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=MM_NF-SCM075&DocumentId=null&DocumentType=COA&Language=EN&Country=US&ProductBatchNo=2427507&Origin=PDP
https://molecularbeacon.net/index.php?g=Wap&m=Article&a=detail&id=4
https://www.creative-diagnostics.com/rock-signaling-pathway.htm
https://www.bocsci.com/rho-rock-signaling-pathway.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9957420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9957420/
https://www.benchchem.com/product/b10761967#personal-protective-equipment-for-handling-y-27632-dihydrochloride
https://www.benchchem.com/product/b10761967#personal-protective-equipment-for-handling-y-27632-dihydrochloride
https://www.benchchem.com/product/b10761967#personal-protective-equipment-for-handling-y-27632-dihydrochloride
https://www.benchchem.com/product/b10761967#personal-protective-equipment-for-handling-y-27632-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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